2,7-dibromoanthracene
Overview
Description
2,7-Dibromoanthracene (2,7-DBA) is an organic compound belonging to the family of polycyclic aromatic hydrocarbons (PAHs). It is a white solid with a molecular weight of 281.9 g/mol and a melting point of 124-125°C. 2,7-DBA is a synthetic compound that is used as a model for studying the biological effects of PAHs. It is used in the laboratory to study the effects of PAHs on the environment, biochemistry, and physiology.
Scientific Research Applications
2,7-dibromoanthracene is used in scientific research to study the effects of PAHs on the environment, biochemistry, and physiology. It is used to study the mechanism of action of PAHs on cells and tissues, as well as their biochemical and physiological effects. It has also been used to study the effects of PAHs on the development of cancer.
Mechanism of Action
2,7-dibromoanthracene is believed to act as a carcinogen by inducing DNA damage and mutations. It is believed to interact with cellular macromolecules, such as DNA, proteins, and lipids, which can lead to the formation of reactive intermediates. These reactive intermediates can then interact with cellular macromolecules to cause damage and mutations.
Biochemical and Physiological Effects
2,7-dibromoanthracene has been shown to have a variety of biochemical and physiological effects. It has been shown to induce DNA damage and mutations, alter gene expression, induce oxidative stress, and disrupt cell signaling pathways. It has also been shown to induce apoptosis and necrosis, as well as to cause cell cycle arrest.
Advantages and Limitations for Lab Experiments
2,7-dibromoanthracene has a number of advantages and limitations for laboratory experiments. It is a relatively stable compound that is easy to synthesize and store. It is also relatively inexpensive and can be used to study a variety of biological effects. However, it is not water soluble and can be toxic to cells and tissues.
Future Directions
The future of research on 2,7-dibromoanthracene is promising. Further research is needed to better understand the mechanism of action of PAHs on cells and tissues. Additionally, further research is needed to investigate the potential therapeutic applications of 2,7-dibromoanthracene and other PAHs. Research is also needed to better understand the effects of 2,7-dibromoanthracene on the environment and to develop strategies for minimizing its environmental impact. Finally, research is needed to develop more efficient and cost-effective methods of synthesizing 2,7-dibromoanthracene and other PAHs.
Synthesis Methods
2,7-dibromoanthracene is synthesized in the laboratory by the reaction of 2,7-dibromonaphthalene and anhydrous sodium sulfide in aqueous ethanol. The reaction is conducted at room temperature and yields a white solid of 2,7-dibromoanthracene.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,7-dibromoanthracene can be achieved through a multi-step process involving bromination and cyclization reactions.", "Starting Materials": [ "Anthracene", "Bromine", "Acetic acid", "Sulfuric acid", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Bromination of anthracene with bromine in acetic acid to form 2,7-dibromoanthracene", "Step 2: Cyclization of 2,7-dibromoanthracene with sulfuric acid to form 2,7-dibenzanthracene", "Step 3: Bromination of 2,7-dibenzanthracene with bromine and hydrogen peroxide to form 2,7-dibromoanthracene" ] } | |
CAS RN |
63469-82-9 |
Product Name |
2,7-dibromoanthracene |
Molecular Formula |
C14H8Br2 |
Molecular Weight |
336 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
